Cas no 1823583-79-4 (Imidazo[2,1-f][1,2,4]triazine-4-carboxylic acid)

• Product Name: Imidazo[2,1-f][1,2,4]triazine-4-carboxylic acid
• CAS No: 1823583-79-4
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 5713500
• PubChem ID: 130141022
• Update Time: 2023-10-31

Imidazo[2,1-f][1,2,4]triazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-f][1,2,4]triazine-4-carboxylicacid
• 1823583-79-4
• Imidazo[2,1-f][1,2,4]triazine-4-carboxylic acid
• CID 130141022

• Inchi： 1S/C6H4N4O2/c11-6(12)4-5-7-1-2-10(5)9-3-8-4/h1-3H,(H,11,12)
• InChI Key： NVEQHNAJXJTOML-UHFFFAOYSA-N
• SMILES： OC(C1C2=NC=CN2N=CN=1)=O

Computed Properties

• Exact Mass: 164.03342538g/mol
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• pka: -3.88±0.41(Predicted)